1-(2-Iodo-4-(trifluoromethylthio)phenyl)propan-1-one

• Molecular Formula: C10H8F3IOS
• Molecular Weight: 360.14 g/mol
• IUPAC Name: 1-[2-iodo-4-(trifluoromethylsulfanyl)phenyl]propan-1-one
• InChI: InChI=1S/C10H8F3IOS/c1-2-9(15)7-4-3-6(5-8(7)14)16-10(11,12)13/h3-5H,2H2,1H3
• InChI Key: VJVJFKOAULWGIS-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=C(C=C(C=C1)SC(F)(F)F)I

Description

1-(2-Iodo-4-(trifluoromethylthio)phenyl)propan-1-one is a substituted propan-1-one derivative featuring a phenyl ring substituted with an iodine atom at the 2-position and a trifluoromethylthio (-S-CF₃) group at the 4-position. This compound’s molecular formula is C₁₀H₈F₃IOS, with a molecular weight of 359.9 g/mol.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Propan-1-one Derivatives

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Reactivity in Coupling Reactions (Yield*)	Applications/Notes
1-(2-Iodo-4-(trifluoromethylthio)phenyl)propan-1-one	2-I, 4-S-CF₃	C₁₀H₈F₃IOS	359.9	Ketone, Iodo, Trifluoromethylthio	Likely reduced α-reactivity (inferred)	Pharmaceutical intermediates, materials
1-(4-Ethylphenyl)propan-1-one	4-Ethyl	C₁₁H₁₄O	162.2	Ketone, Alkyl	62% yield	Organic synthesis intermediate
1-(4-Chlorophenyl)propan-1-one	4-Cl	C₉H₉ClO	159.5	Ketone, Chloro	61% yield	Electron-withdrawing model compound
1-(4-(tert-Butyl)phenyl)propan-1-one	4-tert-Butyl	C₁₄H₂₀O	204.3	Ketone, Bulky alkyl	68% yield	Steric hindrance studies
Neroli ketone	Cyclohexenyl, methyl, isopropyl	C₁₃H₂₀O	192.3	Cyclic ketone	N/A	Fragrance industry
1-(2,3,4-Trihydroxy-phenyl)propan-1-one	2,3,4-Trihydroxy	C₉H₁₀O₄	182.2	Ketone, Polyhydroxy	N/A	High polarity, hydrogen-bonding studies

*Yields from reflect coupling reactions at the α-position to the ketone.

Electronic and Steric Effects

• However, the iodine atom at the 2-position may facilitate cross-coupling reactions (e.g., Suzuki-Miyaura) due to its role as a leaving group .
• Steric Hindrance : The iodine atom’s bulkiness in the ortho position may hinder reactions at the ketone’s α-position, contrasting with less hindered analogs like 1-(4-ethylphenyl)propan-1-one, which achieves 62% coupling yield .

Physicochemical Properties

• Lipophilicity : The -S-CF₃ group enhances lipophilicity (logP ~3.5 estimated), making the compound more membrane-permeable than polar analogs like 1-(2,3,4-trihydroxy-phenyl)propan-1-one (logP ~1.2) .
• Solubility : High molecular weight and halogen content suggest poor aqueous solubility, contrasting with hydroxyl-rich derivatives (e.g., ) .